Cas no 647029-22-9 (Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-)
![Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- structure](https://www.kuujia.com/scimg/cas/647029-22-9x500.png)
647029-22-9 structure
Product name:Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
- 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]ethanone
- 647029-22-9
- DTXSID30460118
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- Inchi: InChI=1S/C10H12O3/c1-6-3-8(5-11)10(13)9(4-6)7(2)12/h3-4,11,13H,5H2,1-2H3
- InChI Key: ZHXRVXUUAHVLEW-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C(=C1)C(=O)C)O)CO
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5Ų
Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Related Literature
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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10. Calmagite dyeoxidation using in situ generated hydrogen peroxide catalysed by manganese(ii) ionsTippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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